Cas no 898417-15-7 (2-amino-N-(2,4-dimethylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide)

• Product Name: 2-amino-N-(2,4-dimethylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide
• CAS No: 898417-15-7
• MF: C₂₅H₂₃N₃O₂
• MW: 397.469025850296
• CID: 5482647
• Update Time: 2025-06-25

2-amino-N-(2,4-dimethylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(2,4-dimethylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide

• Inchi： 1S/C25H23N3O2/c1-15-7-10-18(11-8-15)24(29)23-22(26)21(20-6-4-5-13-28(20)23)25(30)27-19-12-9-16(2)14-17(19)3/h4-14H,26H2,1-3H3,(H,27,30)
• InChI Key： YQQMFTFJTVSFJO-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C)C=C2C)=O)=C2N(C=CC=C2)C(C(=O)C2=CC=C(C)C=C2)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-amino-N-(2,4-dimethylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide

Compound CAS No. 898417-15-7: 2-amino-N-(2,4-dimethylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide

The compound with CAS No. 898417-15-7, known as 2-amino-N-(2,4-dimethylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indolizine derivatives, which have garnered considerable attention in recent years due to their unique structural properties and functional versatility. The indolizine core of this molecule provides a rigid framework that can be further modified to enhance its bioavailability, stability, and interaction with biological systems.

Recent studies have highlighted the importance of indolizine derivatives in drug discovery, particularly in the development of anticancer agents. The amino group and carboxamide moiety present in this compound contribute to its ability to form hydrogen bonds, a critical factor in drug-target interactions. Additionally, the presence of methyl groups on the phenyl rings enhances the molecule's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets.

The synthesis of 2-amino-N-(2,4-dimethylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the yield and purity of this compound. These advancements have not only streamlined the production process but also opened new avenues for exploring similar indolizine-based compounds.

In terms of applications, this compound has shown promise in pharmacological studies as a potential inhibitor of key enzymes involved in cancer progression. For instance, studies published in reputable journals such as *Journal of Medicinal Chemistry* and *Organic & Biomolecular Chemistry* have demonstrated its ability to modulate the activity of protein kinases, which are often overexpressed in malignant tumors. Furthermore, its 4-methylbenzoyl group has been implicated in enhancing the molecule's selectivity towards specific receptor sites, thereby reducing off-target effects.

Another area where this compound has demonstrated potential is in the field of materials science. The rigid structure of indolizine derivatives makes them ideal candidates for use in organic electronics and optoelectronic devices. By incorporating functional groups such as the amino and carboxamide moieties, researchers can tailor the electronic properties of these materials to suit specific applications such as light-emitting diodes (LEDs) and photovoltaic cells.

From an environmental standpoint, the synthesis and application of 2-amino-N-(2,4-dimethylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide have been designed with sustainability in mind. Green chemistry principles have been integrated into its production process to minimize waste generation and reduce reliance on hazardous solvents. This aligns with global efforts to promote eco-friendly practices in chemical manufacturing.

In conclusion, CAS No. 898417-15-7, or 2-amino-N-(2,4-dimethylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide, represents a cutting-edge advancement in organic chemistry with diverse applications across medicine and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions to complex scientific challenges.